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Compound of Interest

Compound Name: Lufuradom

CAS No.: 85118-42-9

Cat. No.: B1675426

Get Quote

Executive Summary & Core Directive
Lufuradom is a benzodiazepine derivative originally investigated for analgesic properties.[1][2]

Unlike standard laboratory reagents, its disposal requires a dual-compliance strategy

addressing both toxicological hazards (aquatic toxicity) and regulatory controls (potential for

diversion).[1]

The Core Directive: Do not treat Lufuradom as standard organic chemical waste. Due to its

structural classification as a benzodiazepine, it must be managed with the rigor of a Schedule

IV Controlled Substance to ensure "cradle-to-grave" stewardship.[1] All disposal pathways must

prevent environmental release and unauthorized diversion.

Strategic Risk Assessment (The "Why")
To build a self-validating safety system, researchers must understand the specific risks driving

these protocols.[1]

Environmental Persistence
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Lufuradom exhibits high lipophilicity and stability. If released into standard wastewater

systems, it bypasses standard filtration in municipal treatment plants.[1]

Mechanism: As a halogenated benzodiazepine, it resists hydrolytic degradation.[1]

Impact: It is classified under GHS as H410: Very toxic to aquatic life with long-lasting effects.

[1][3] Bioaccumulation in aquatic trophic chains is the primary environmental risk.

Pharmacological Potency & Diversion
Even if not explicitly named in every regional "Schedule 1-5" list, Lufuradom acts on the

GABA-A receptor complex.[1]

Legal Implication: In the United States, it may be treated under the Federal Analogue Act if

intended for human consumption, but in research settings, it is best practice to manage it as

a Class IV Controlled Substance.

Safety Implication: Improper disposal bins (e.g., open benchtop containers) create a

diversion risk.[1]

Regulatory Classification & Waste Coding[1]
Proper characterization is the first step in the disposal workflow. Use the table below to assign

the correct waste codes for your manifest.
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Regulatory Body Classification
Waste Code /
Designation

Action Required

EPA (RCRA)
Non-Acute Hazardous

Waste
N/A (Not P/U Listed)*

Manage as "Non-

Hazardous

Pharmaceutical

Waste" (incineration

required).[1]

GHS / OSHA Environmental Toxin H410

Label as

"Environmentally

Hazardous

Substance."[1]

DEA
Controlled Substance

(Analogue)

Schedule IV (Best

Practice)

Use Reverse

Distribution; do not

use standard hazmat

haulers.[1]

DOT Transport Hazard UN 3077

Class 9

(Environmentally

Hazardous

Substance, Solid,

N.O.S.).[1]

*Note: While Lufuradom is not a P-listed or U-listed waste by specific name, it must be

characterized by its toxicity.[1] If mixed with solvents (e.g., Methanol), the mixture assumes the

characteristic waste code (e.g., D001 Ignitable).[1]

Disposal Protocols: Step-by-Step
Protocol A: Bulk Substance (Expired or Unused API)
Context: You have a vial of pure Lufuradom powder that is expired or no longer needed.

Inventory Adjustment: Immediately log the mass to be disposed of in your Controlled

Substance Usage Log.
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Vendor Contact: Contact a DEA-Registered Reverse Distributor.[1][4][5] Do not give this to

your standard chemical waste hauler (e.g., Clean Harbors, Veolia) unless they are

specifically licensed for controlled substance destruction.[1]

Chain of Custody:

Complete DEA Form 41 (Registrants Inventory of Drugs Surrendered).[1]

Place the container in a tamper-evident bag provided by the Reverse Distributor.

Store in the locked safe until pickup/mail-back.

Verification: Retain the "Certificate of Destruction" indefinitely.

Protocol B: Solvated Experimental Waste (Reaction
Mixtures)
Context: Lufuradom dissolved in DMSO, Methanol, or buffer.[1]

Segregation: Do not mix with oxidizers or strong acids.[1]

Adsorption (Preferred): For small volumes (<50 mL), absorb onto activated charcoal or a

polymer spill matrix to immobilize the pharmacological agent.[1]

Containerization: Transfer to a dedicated High-Density Polyethylene (HDPE) waste container

labeled: "Non-Halogenated Organic Waste contaminated with Benzodiazepines."

Destruction: This stream must be flagged for High-Temperature Incineration.

Protocol C: Trace Waste (Empty Vials/Syringes)
Context: "Empty" containers that held Lufuradom.

RCRA Empty Rule: A container is "RCRA Empty" if all wastes have been removed using

standard practices (pouring/pumping) AND less than 3% by weight remains.[1]

Defacement: Remove or obscure the original label to prevent confusion.
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Disposal:

Glass Vials: Glass waste bin (Incineration preferred over landfill).[1]

Syringes: Biohazard Sharps container (Autoclave/Incineration).[1]

Workflow Visualization
The Disposal Decision Tree
This logic gate ensures you select the correct pathway based on the physical state and

concentration of the material.

Start: Lufuradom Waste

Physical State?

Is it Pure API?

Solid / Powder

Is Container Empty?

Trace Residue

PATH B: Chemical Waste Stream
(High Temp Incineration)

Liquid Solution

PATH A: Reverse Distributor
(DEA Form 41)

Yes (Bulk) No (Contaminated Solid) No (Significant Residue)

PATH C: Sharps/Glass Waste
(Deface Label)

Yes (RCRA Empty)

Click to download full resolution via product page

Figure 1: Decision logic for classifying Lufuradom waste streams based on purity and physical

state.
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Chain of Custody (Reverse Distribution)
For pure substance, the chain of custody is the critical compliance step.

1. Laboratory Safe
(Quarantine)

2. Documentation
(DEA Form 41)

3. Secure Transport
(Tracked Carrier)

4. Reverse Distributor
(Witnessed Destruction)

5. Certificate of
Destruction

Click to download full resolution via product page

Figure 2: The mandatory Chain of Custody for disposing of bulk benzodiazepine derivatives.[1]

Emergency Procedures: Spills
In the event of a spill, immediate containment is necessary to prevent CNS exposure to lab

personnel and environmental release.

Evacuate & PPE: Clear the immediate area. Don Nitrile gloves (double layer), safety

goggles, and a P100 respirator (if powder is aerosolized).[1]

Containment:

Powder: Cover with damp paper towels to prevent dust generation.[1]

Liquid: Surround with absorbent pads.[1]

Deactivation: Clean the surface with a 10% Bleach solution (Sodium Hypochlorite) followed

by a water rinse. This aids in breaking down the organic structure, though incineration of the

cleanup materials is still required.

Disposal of Cleanup Materials: All contaminated pads and gloves must be sealed in a Ziploc

bag and placed in the Hazardous Waste (Incineration) stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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